2-(4-methoxyphenyl)-N-(6-(methylthio)pyridazin-3-yl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-(6-methylsulfanylpyridazin-3-yl)acetamide
• InChI: InChI=1S/C14H15N3O2S/c1-19-11-5-3-10(4-6-11)9-13(18)15-12-7-8-14(20-2)17-16-12/h3-8H,9H2,1-2H3,(H,15,16,18)
• InChI Key: YVWAYEUEQSYMEB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=NN=C(C=C2)SC
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol
• CAS No.: 1021225-31-9

Description

2-(4-Methoxyphenyl)-N-(6-(methylthio)pyridazin-3-yl)acetamide is a pyridazine-derived acetamide compound characterized by a 4-methoxyphenyl group attached to the acetamide backbone and a methylthio (-SMe) substituent at the 6-position of the pyridazine ring. The methoxy group enhances lipophilicity and may influence pharmacokinetic properties, while the methylthio moiety could modulate electronic effects and binding interactions.

Biological Activity

Overview

2-(4-methoxyphenyl)-N-(6-(methylthio)pyridazin-3-yl)acetamide is a synthetic compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and potential therapeutic applications, supported by relevant data and research findings.

• IUPAC Name : 2-(4-methoxyphenyl)-N-(6-(methylthio)pyridazin-3-yl)acetamide
• Molecular Formula : C₁₅H₁₇N₃O₂S
• Molecular Weight : 303.4 g/mol
• CAS Number : 1021225-50-2

Synthesis

The synthesis of this compound typically involves several key steps:

• Formation of the Pyridazine Ring : This is achieved through cyclization reactions starting from hydrazine derivatives.
• Introduction of the Methylthio Group : The methylthio group is incorporated via nucleophilic substitution reactions.
• Acylation to Form Acetamide : The final step involves acylation with acetic anhydride or acetyl chloride to yield the acetamide moiety.

Anticancer Properties

Research has indicated that compounds similar to 2-(4-methoxyphenyl)-N-(6-(methylthio)pyridazin-3-yl)acetamide exhibit significant anticancer activities. Studies have shown potent antiproliferative effects against various cancer cell lines, including:

• Breast Cancer (MCF7) : Exhibited significant cytotoxicity with IC₅₀ values ranging from 0.01 µM to 0.46 µM in various studies .
• Lung Cancer (A549) : Similar compounds demonstrated IC₅₀ values around 26 µM, indicating potential effectiveness against lung cancer cells .

The mechanism of action often involves the inhibition of key enzymes associated with cell proliferation and apoptosis induction.

Anti-inflammatory Activity

In addition to anticancer properties, some derivatives of this compound have been explored for their anti-inflammatory effects. These effects are typically mediated through the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Data Table: Biological Activity Summary

Activity Type	Cell Line	IC₅₀ (µM)	Reference
Anticancer	MCF7	0.01
Anticancer	A549	26
Anti-inflammatory	Various	Varies

Case Studies

• Case Study on Antiproliferative Effects :
  • A study investigated the effects of similar pyridazine derivatives on MCF7 and A549 cell lines, demonstrating significant growth inhibition and apoptosis induction through caspase activation pathways.
• Mechanistic Studies :
  • Research has focused on the molecular pathways affected by this compound, particularly its role in inhibiting the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.

Comparison with Similar Compounds

Table 1: Key Pyridazine-Based Acetamide Analogs

Compound Name	Substituents on Pyridazine	Melting Point (°C)	Yield (%)	Notable Properties/Activities	Reference
2-[6-(4-Benzylpiperidin-1-yl)pyridazin-3-yl]-2-(4-methoxyphenyl)acetamide (18)	4-Benzylpiperidine	243–247	10	Lower yield; potential steric effects
2-(4-Chlorophenyl)-2-(6-chloropyridazin-3-yl)acetamide (15)	6-Chloro	169–172	50	Antibacterial/fungal activity tested
2-(6-Morpholinopyridazin-3-yl)-2-phenylethanethioamide (19)	Morpholine	128–130	63	Thioamide group; higher solubility
N-(6-Chlorobenzothiazole-2-yl)-2-(4-methoxyphenyl)acetamide	Benzothiazole with 6-chloro	N/A	N/A	Structural analog with halogen
2-(4-Methoxyphenyl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)acetamide	Thiazole-pyridine hybrid	N/A	N/A	Altered heterocyclic core

Key Observations:

Chlorine substituents (e.g., 15) lower melting points compared to bulkier groups (e.g., 18) , suggesting differences in crystallinity and stability.

Synthetic Efficiency :

• Yields for pyridazine derivatives vary widely. For example, 18 (10% yield) contrasts with thioamide 19 (63% yield), indicating that sulfur-containing groups may streamline synthesis.

Biological Implications :

• Chlorinated analogs (e.g., 15 ) demonstrated fungicidal and antibacterial activity in , but the methylthio group in the target compound could enhance membrane permeability or target binding .
• Thiazole-containing analogs (e.g., 11 ) may exhibit distinct activity profiles due to altered heterocyclic electronics .

Acetamide Derivatives with Modified Aromatic Systems

Table 2: Non-Pyridazine Acetamide Analogs

Compound Name	Aromatic System	Substituents	Melting Point (°C)	Yield (%)	Activity	Reference
N-(4-Methoxyphenyl)-2-(4-pyrrolidin-1-ylquinazoline-2-sulfonyl)acetamide (38)	Quinazoline-sulfonyl	Pyrrolidine, 4-methoxyphenyl	N/A	N/A	Potent anticancer activity (MTT assay)
2-(4-Ethoxyphenyl)-N-[4-(3-methyl-triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide	Triazolo-pyridazine	Ethoxy, triazole	N/A	N/A	Structural similarity to pyridazine
N-(4-Methoxyphenyl)-2-(4-morpholin-4-ylquinazoline-2-sulfonyl)acetamide (40)	Quinazoline-sulfonyl	Morpholine, 4-methoxyphenyl	N/A	N/A	Broad-spectrum anti-cancer activity

Key Observations:

Quinazoline vs. Pyridazine Cores: Quinazoline derivatives (e.g., 38, 40) exhibit marked anticancer activity , suggesting that the pyridazine core in the target compound may offer a different mechanistic pathway or selectivity.

Sulfonyl vs. Methylthio Groups :

• Sulfonyl groups (e.g., 38 ) enhance hydrogen-bonding capacity, which may improve target binding but reduce cell permeability compared to the methylthio group in the target compound .

Thioamide and Sulfanyl Derivatives

• 2-(6-(4-Methylphenyl)pyridazin-3-yl)sulfanyl-N-(oxolan-2-ylmethyl)acetamide () incorporates a tetrahydrofuran-methyl group, which may improve solubility compared to the target compound’s methylthio group .
• Thioamide 19 () showed a lower melting point (128–130°C) than acetamides, likely due to reduced crystallinity from the thioamide bond .